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Odor Threshold Comparison

The table below summarizes the available quantitative data on the odor thresholds of thiegeraniol and

several oxygenated derivatives of geraniol and nerol.

Odor Threshold in
Compound Name

Odor Description

Air
Thiogeraniol [1] 3.053e-5 pmol/L Soapy, fatty, mushroom-like [1]; Green, sulfurous, fruity
berry, catty [2]
Geraniol [3] 14 ng/L Citrus-like, floral
Nerol [3] 60 ng/L Citrus-like, floral

8-Oxoneryl acetate 8.8 ng/L
3]

8-Oxonerol [3] 493 ng/L

Key Insights from the Data:

Musty, fatty

Musty, fatty
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e Potency of Thiogeraniol: The data for thiogeraniol is reported in a different unit (umol/L), making a
direct numerical comparison with the other compounds difficult without conversion. Its described
odors are distinctly sulfurous and animalic, which is characteristic of sulfur-containing compounds and

often associated with very high potency.
¢ Structure-Activity Relationship (SAR): The data for geraniol and nerol, which are isomers, shows

that geraniol (E-isomer) is more potent than nerol (Z-isomer) [3]. Furthermore, the study indicates
that oxygenation at the C-8 position of the molecule primarily alters the odor quality, while the
E/Z geometry affects the odor potency [3].

Experimental Protocol for Odor Threshold
Measurement

For researchers looking to generate their own comparative data, the following is a summary of a modern
behavioral protocol used to quantify odor detection thresholds in mice. This method provides a precise,

psychophysical measurement.

© 2026 Smolecule. All rights reserved. 2/5 Tech Support


https://www.smolecule.com/products/s3712753?utm_src=pdf-body
https://www.smolecule.com/products/s3712753?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/27794602/
https://pubmed.ncbi.nlm.nih.gov/27794602/
https://www.smolecule.com/products/s3712753?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Smolecule

Reliability Assessment & Statistical Comparison
Specifications & Pricing

@tart: Behavioral SeturD

Head Bar SurgerD

-

7
Pre-Testina/

Experimental Phase

-

Construct Behavioral Rig
(Head-fixed operant conditioning)

Goal: Acclimate to head-fixation
and learn to lick for water reward

Goal: Learn to lick for reward
during blank (Go) and
withhold licking during odor (No-Go)

Method: Test one odorant
concentration per session
Include ‘cheating check' trials

Define threshold as concentration
at half-maximal performance
(inflection point of psychometric curve)

Click to download full resolution via product page

Key Components of the Protocol [4] [5]:

e Behavioral Rig: The setup includes a head-fixation system, an olfactometer for precise odorant
delivery, a water reward delivery system, and lick detection software.
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e Operant Conditioning: Mice are trained using a GoINo-Go paradigm. They learn to lick a spout for a
water reward when no odor is present (Go trial) and to withhold licking when they detect an odorant
(No-Go trial).

¢ Threshold Testing: To avoid adaptation or masking, mice are tested on only one odorant
concentration per daily session. The protocol includes "cheating check" trials (using a solvent as a
No-Go stimulus) to ensure the animal is using olfactory cues and not other signals to perform the
task.

o Data Analysis: The detection threshold is defined psychophysically as the odorant concentration at
which the mouse performs at half-maximal ability to discriminate the odor from the blank, typically
identified as the inflection point of the fitted psychometric curve.

Filling Knowledge Gaps

The available data has some limitations for a comprehensive guide:

¢ Inconsistent Reporting: Odor thresholds were reported in different units (umol/L vs. ng/L),
preventing direct numerical comparison

¢ Limited Compound Scope: Data was available for thiogeraniol and some geraniol/nerol
derivatives, but may not cover all alternatives you wish to compare

e Methodological Focus: The detailed experimental protocol focused on animal models rather than
human sensory panels commonly used in industry

To build a more complete comparison guide, you may need to consult specialized databases for flavor and
fragrance materials or directly access primary literature from journals like Journal of Agricultural and Food

Chemistry and Perfumer & Flavorist.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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[2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b3712753#thiogeraniol-odor-

threshold-versus-similar-compounds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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